Cas no 70717-47-4 (1-Pyrrolidineacetamide, N-[2-(diethylamino)ethyl]-2-oxo-)

• Product Name: 1-Pyrrolidineacetamide, N-[2-(diethylamino)ethyl]-2-oxo-
• CAS No: 70717-47-4
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 546791
• PubChem ID: 2834667
• Update Time: 2025-04-19

1-Pyrrolidineacetamide, N-[2-(diethylamino)ethyl]-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetamide, N-[2-(diethylamino)ethyl]-2-oxo-
• N-[2-(diethylamino)ethyl]-2-(2-oxopyrrolidin-1-yl)acetamide
• CBMicro_014202
• N-[2-(diethylamino)ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide
• BIM-0014192.P001
• N-[2-(diethylamino)ethyl]-2-oxo-1-pyrrolidineacetamide
• NVWNFPJWUPICMM-UHFFFAOYSA-N
• DTXSID50385410
• CB09566
• AB00075680-01
• SMSF0004707
• CHEMBL159900
• SCHEMBL11554019
• 70717-47-4

• Inchi： 1S/C12H23N3O2/c1-3-14(4-2)9-7-13-11(16)10-15-8-5-6-12(15)17/h3-10H2,1-2H3,(H,13,16)
• InChI Key： NVWNFPJWUPICMM-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC(NCCN(CC)CC)=O

Computed Properties

• Exact Mass: 241.17919
• Monoisotopic Mass: 241.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.65